![molecular formula C17H18N6O B2439769 (3-((1H-1,2,4-triazol-1-yl)methyl)azetidin-1-yl)(5-methyl-1-phenyl-1H-pyrazol-4-yl)methanone CAS No. 2320686-40-4](/img/structure/B2439769.png)
(3-((1H-1,2,4-triazol-1-yl)methyl)azetidin-1-yl)(5-methyl-1-phenyl-1H-pyrazol-4-yl)methanone
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Description
(3-((1H-1,2,4-triazol-1-yl)methyl)azetidin-1-yl)(5-methyl-1-phenyl-1H-pyrazol-4-yl)methanone is a useful research compound. Its molecular formula is C17H18N6O and its molecular weight is 322.372. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
The synthesis and crystal structure of related compounds have been explored in various studies. For instance, the synthesis of complex molecules involving pyrazole and triazole moieties has been demonstrated, showcasing advanced methods for characterizing these compounds through spectroscopic techniques and X-ray diffraction (Cao et al., 2010). These methods pave the way for creating intricate molecules with potential biological activities.
Antimicrobial Activity
Azetidinone derivatives, including those related to the compound , have been synthesized and evaluated for their antibacterial properties. One study presented the preparation of azetidinone derivatives of 3-methyl-1H-pyrazol-5(4H)-one and their promising antibacterial activities against different bacterial strains, indicating the compound's potential in developing new antimicrobial agents (Chopde et al., 2012).
Anticancer Activity
The exploration of (3-((1H-1,2,4-triazol-1-yl)methyl)azetidin-1-yl)(5-methyl-1-phenyl-1H-pyrazol-4-yl)methanone and its derivatives has extended into anticancer research. A study on ( ±)-3-(1H-pyrazol-1-yl)-6,7-dihydro-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine derivatives revealed in vitro anticoronavirus and antitumoral activity, showing that structural variations can significantly affect biological properties and potentially lead to new anticancer drugs (Jilloju et al., 2021).
Anti-inflammatory and Other Biological Activities
Further research into novel pyrazole derivatives has demonstrated a wide range of biological activities, including anti-inflammatory, antimicrobial, and potential anticonvulsant properties. These studies suggest the versatility of pyrazole-based compounds in medical chemistry and their potential for developing new therapeutic agents (Hafez et al., 2016; Arunkumar et al., 2009).
properties
IUPAC Name |
(5-methyl-1-phenylpyrazol-4-yl)-[3-(1,2,4-triazol-1-ylmethyl)azetidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N6O/c1-13-16(7-19-23(13)15-5-3-2-4-6-15)17(24)21-8-14(9-21)10-22-12-18-11-20-22/h2-7,11-12,14H,8-10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DYBJQGNGAMKNLQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=NN1C2=CC=CC=C2)C(=O)N3CC(C3)CN4C=NC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.